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Introduction
ML204 hydrochloride is a potent and selective inhibitor of the Transient Receptor Potential

Canonical 4 and 5 (TRPC4 and TRPC5) channels.[1][2] These channels are non-selective

cation channels that play a crucial role in cellular calcium signaling following the activation of G

protein-coupled receptors (GPCRs) and receptor tyrosine kinases.[3][4] ML204 has been

identified as a valuable tool for studying the physiological and pathological roles of TRPC4/C5

channels due to its selectivity over other TRP channels, such as TRPC6, and its lack of

significant effect on other ion channels.[1][5] This document provides detailed protocols for the

use of ML204 hydrochloride in fluorescent calcium imaging assays to investigate TRPC4/C5

channel activity.

Mechanism of Action
ML204 directly blocks the TRPC4/C5 channel pore, thereby inhibiting the influx of Ca2+ into

the cell.[6] This inhibitory action is independent of the upstream GPCR signaling cascade,

indicating a direct interaction with the channel protein itself.[6][7] TRPC4 channels can be

activated by both Gq/11 and Gi/o protein-coupled receptor pathways, making ML204 a

versatile tool for studying various signaling contexts.[2][8][9]
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The inhibitory activity of ML204 on TRPC4 channels has been quantified using various assays.

The half-maximal inhibitory concentration (IC50) values vary depending on the specific

experimental conditions.

Inhibitor Target(s) IC50 (TRPC4) Assay Type Reference

ML204 TRPC4/TRPC5 0.96 µM

Fluorescent

Intracellular

Ca2+ Assay

[5][6]

2.6 - 3.0 µM
Whole-Cell

Voltage Clamp
[5][6]

2.91 µM

Fluorescent

Assay (ACh-

induced)

[10]

SKF-96365
TRPC Channels

(Non-selective)
Varies

Electrophysiolog

y
[6]

2-APB

TRP Channels

(Broad-

spectrum)

Varies
Electrophysiolog

y
[6]

La3+
TRPC4/TRPC5

(Dual effect)
Varies

Electrophysiolog

y
[6]

Note: IC50 values can be influenced by factors such as cell type, channel activation method,

and specific assay conditions. Direct comparison between studies should be made with

caution.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the TRPC4 signaling pathway and a typical experimental

workflow for a calcium imaging assay using ML204.
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Caption: Simplified signaling pathway of TRPC4 activation and its inhibition by ML204.
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1. Cell Culture
(e.g., HEK293 expressing TRPC4)

2. Dye Loading
(e.g., Fluo-4 AM)

3. Compound Incubation
(ML204 or Vehicle)

4. Baseline Fluorescence Reading

5. Agonist Addition
(e.g., DAMGO)

6. Kinetic Fluorescence Reading

7. Data Analysis
(ΔF/F0, IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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